Cas no 1185-53-1 (THAM hydrochloride)

• Product name: THAM hydrochloride
• CAS No: 1185-53-1
• MF: C₄H₁₂ClNO₃
• MW: 157.5960
• MDL: MFCD00012590
• CID: 40971
• PubChem ID: 93573

THAM hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(hydroxymethyl)propane-1,3-diol hydrochloride
• Tris(hydroxymethyl)aminoethane hydrochloride
• TRIS-HCL
• Tris(hydroxymethyl)aminomethane hydrochloride
• 2-AMINO-2-(HYDROXYMETHYL)-1,3-PROPANEDIOL, HYDROCHLORIDE
• SPECTRIS(R) HYDROCHLORIDE
• SPECTRIS(TM) HYDROCHLORIDE
• MOLE-READY-TRIS
• 1,3-Propanediol,2-amino-2-(hydroxymethyl)-,hydrochloride
• 3-propanediol,2-amino-2-(hydroxymethyl)-hydrochloride
• trizmahydrochloride(trishydrochloride)
• Tri(hydroxymethyl) amino methane hydrochloride
• Tris hydrochloric acid
• TRIS hydrochloride
• Tris HCl
• Trimethylolaminomethane Hydrochloride
• Tris HCl, mole-ready form, molecular biology grade
• TRIS HCl,TRIS hydrochloride,Tris(hydroxymethyl)aminomethane hydrochloride
• Tris(hydroxymethyl)aminometha
• Tris(hydroxymethyl)aminomethane hydrochloride(TRIS-HCl)
• TRIS.HCl
• Tromethane hydrochloride
• Trizma hydrochloride
• 2-Amino-2-(hydroxymethyl)-1,3-propanediol Hydrochloride
• TRIS-HC1
• Tromethamine hydrochloride
• Trizma(R) hydrochloride
• 1,3-Propanediol, 2-amino-2-(hydroxymethyl)-, hydrochloride
• 2-Amino-2-hydroxymethyl-1,3-propanediol hydrochloride
• 383V75M34E
• Tromethamol, Tromethamine, Tris-[hydroxymethyl]aminomethane
• Trometamol, Tromethami
• Trometamol hydrochloride
• THAM hydrochloride
• Tris(hydroxymethyl)aminomethane hydrochloride,99%
• DNA-Grade Tris-HCl Solution
• DNA-Grade Tris-HCl Solution
• RNase-Free Tris-HCl Solution

• MDL： MFCD00012590
• Inchi： 1S/C4H11NO3.ClH/c5-4(1-6,2-7)3-8;/h6-8H,1-3,5H2;1H
• InChI Key： QKNYBSVHEMOAJP-UHFFFAOYSA-N
• SMILES： Cl[H].O([H])C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])N([H])[H]
• BRN： 3675235

Computed Properties

• Exact Mass: 157.05100
• Monoisotopic Mass: 157.050571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 86.7

Experimental Properties

• Color/Form: White crystals
• Density: 1.05 g/mL at 20 °C
• Melting Point: 150-152 °C
• Boiling Point: 357oC at 760 mmHg
• Flash Point: 169.7oC
• PH: 2.5-4.0 (25℃, 4M in H2O)
• Solubility: H2O: 4 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, moisture.
• PSA: 86.71000
• LogP: -0.83690
• pka: 8.1(at 25℃)
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water

THAM hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• RTECS：TY2900000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.

THAM hydrochloride Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines